1-Methyl-5-(2,2,2-trifluoroethylcarbamoyl)pyrrole-3-sulfonyl fluoride

• IUPAC Name: 1-methyl-5-(2,2,2-trifluoroethylcarbamoyl)pyrrole-3-sulfonyl fluoride
• InChI: InChI=1S/C8H8F4N2O3S/c1-14-3-5(18(12,16)17)2-6(14)7(15)13-4-8(9,10)11/h2-3H,4H2,1H3,(H,13,15)
• InChI Key: DCZWGMDHWDHQRA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)NCC(F)(F)F)S(=O)(=O)F
• Molecular Formula: C8H8F4N2O3S
• Molecular Weight: 288.22 g/mol

Description

“1-Methyl-5-(2,2,2-trifluoroethylcarbamoyl)pyrrole-3-sulfonyl fluoride” is a chemical compound that contains a pyrrole ring, which is a five-membered aromatic ring with one nitrogen atom. The compound also contains a trifluoroethylcarbamoyl group and a sulfonyl fluoride group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrole compounds are generally synthesized using methods such as the Paal-Knorr Pyrrole Synthesis. This method involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride.

Chemical Reactions Analysis

Pyrrole compounds are known to undergo a variety of chemical reactions. For example, they can undergo N-substitution with alkyl halides, sulfonyl chlorides, and benzoyl chloride to give substituted pyrroles. They can also undergo Michael addition with electrophilic olefins to afford N-alkylpyrroles.

Future Directions

Pyrrole-containing compounds are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more. Therefore, “1-Methyl-5-(2,2,2-trifluoroethylcarbamoyl)pyrrole-3-sulfonyl fluoride” and similar compounds could be of interest in future research for their potential therapeutic applications.